Cas no 1448057-56-4 (3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine)

• Product Name: 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine
• CAS No: 1448057-56-4
• MF: C₁₂H₁₄F₃NO₅S₂
• MW: 373.368471622467
• CID: 6268325
• PubChem ID: 71805555
• Update Time: 2025-06-30

3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine
• 3-(methylsulfonyl)-1-((4-(trifluoromethoxy)phenyl)sulfonyl)pyrrolidine
• F6435-0601
• 3-methylsulfonyl-1-[4-(trifluoromethoxy)phenyl]sulfonylpyrrolidine
• 3-METHANESULFONYL-1-[4-(TRIFLUOROMETHOXY)BENZENESULFONYL]PYRROLIDINE
• AKOS024558010
• 1448057-56-4

• Inchi： 1S/C12H14F3NO5S2/c1-22(17,18)11-6-7-16(8-11)23(19,20)10-4-2-9(3-5-10)21-12(13,14)15/h2-5,11H,6-8H2,1H3
• InChI Key： FLZIQIBMFXNOPJ-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(CC1)S(C1C=CC(=CC=1)OC(F)(F)F)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 373.02654938g/mol
• Monoisotopic Mass: 373.02654938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 97.5Ų

Additional information on 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine

Research Brief on 3-Methanesulfonyl-1-4-(Trifluoromethoxy)Benzenesulfonylpyrrolidine (CAS: 1448057-56-4)

The compound 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine (CAS: 1448057-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical implications.

Recent studies have highlighted the role of 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine as a promising scaffold for drug development, particularly in the treatment of inflammatory and autoimmune diseases. The compound's unique chemical structure, featuring both methanesulfonyl and trifluoromethoxy groups, contributes to its high selectivity and potency in modulating specific biological targets. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to optimize its pharmacokinetic properties.

In vitro and in vivo studies have demonstrated that 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine exhibits strong inhibitory effects on key inflammatory pathways, such as the NF-κB and JAK-STAT signaling cascades. These findings suggest its potential as a novel anti-inflammatory agent with fewer side effects compared to existing therapeutics. Furthermore, preliminary data from animal models indicate favorable bioavailability and tissue distribution, supporting its candidacy for further preclinical development.

Despite these promising results, challenges remain in the clinical translation of 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 3-methanesulfonyl-1-4-(trifluoromethoxy)benzenesulfonylpyrrolidine represents a compelling case study in modern drug discovery, showcasing the integration of chemical biology, computational design, and translational research. Its development underscores the importance of innovative chemical entities in addressing unmet medical needs, particularly in the realm of chronic inflammatory disorders. Continued investigation into this compound is expected to yield valuable insights for both basic science and therapeutic applications.